Benzene, 1-[(2-bromoethoxy)methyl]-4-fluoro-

• Molecular Formula: C9H10BrFO
• Molecular Weight: 233.08 g/mol
• IUPAC Name: 1-(2-bromoethoxymethyl)-4-fluorobenzene
• InChI: InChI=1S/C9H10BrFO/c10-5-6-12-7-8-1-3-9(11)4-2-8/h1-4H,5-7H2
• InChI Key: DWAFYFOWJVITKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COCCBr)F

Description

Benzene, 1-[(2-bromoethoxy)methyl]-4-fluoro- is a useful research compound. Its molecular formula is C9H10BrFO and its molecular weight is 233.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-bromosuccinimide (272 mg, 1.53 mmol) in DCM (2.5 mL) was added to resin-bound triphenylphosphine (510 mg, 1.53 mEquiv, Fluka) in DCM (2.5 mL), and the reaction was stirred at rt for 10 min. A solution of 2-{[(4-fluorophenyl)methyl]oxy}ethanol (122 mg, 0.717 mmol) in DCM (1.5 mL) was added to the reaction, and the residual alcohol was transferred with additional DCM (1.5 mL). The reaction vial was capped, wrapped in aluminum foil, and stirred at rt for 20 h. The reaction was filtered through a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: DCM (fraction 1), 30% EtOAc/hexanes (fraction 2), and 50% EtOAc/hexanes (fraction 3) to give the title compound (80 mg, 48%). The product was characterized by 1H NMR (400 MHz) in CDCl3.